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Compound of Interest

Compound Name: Elemol

Cat. No.: B1671167

Introduction

Elemol is a naturally occurring sesquiterpenoid alcohol found in the essential oils of various
plants. This guide provides a detailed overview of its chemical structure, physicochemical
properties, and pharmacological activities, with a focus on its potential applications in drug
discovery and development. The information presented is intended for researchers, scientists,
and professionals in the pharmaceutical and biotechnology industries.

Chemical Structure and Identification

Elemol, with the chemical formula C1s5H260, is a sesquiterpenoid possessing a characteristic
elemane skeleton.[1] Its structure features a cyclohexane ring substituted with a methyl group,
an ethenyl (vinyl) group, and an isopropenyl group, along with a tertiary alcohol functional

group.

Chemical Identifiers:
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Identifier Value
2-[(1R,3S,4S)-4-ethenyl-4-methyl-3-prop-1-en-

IUPAC Name ( ) Y yireprop
2-ylcyclohexyl]propan-2-ol[2]

CAS Number 639-99-6[2]

Chemical Formula

C15H260[2][3][4]

Canonical SMILES

CC(=C)C1CC(CCC1(C)C=C)C(C)(C)O[3]

InChl Key

GFJIQNADMLPFOW-UHFFFAQOY SA-N[3]

Physicochemical Properties

A summary of the key physicochemical properties of elemol is presented in the table below.

These properties are crucial for its handling, formulation, and pharmacokinetic profiling.

Property Value Source
Molecular Weight 222.37 g/mol [2][3]1[4]
Pale yellow to yellow crystals
Appearance , [5]
or solid
Melting Point 51.00 to 52.00 °C [1]
- , 144.00 to 145.00 °C at 15.00
Boiling Point [1]
mm Hg
Density 0.936 g/cm3 at 20 °C [6]
B Soluble in DMSO; Practically
Solubility [1][3]

insoluble in water

logP (Octanol/Water Partition

Coefficient)

4.4

[2]

Pharmacological Properties and Mechanism of

Action
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Elemol has demonstrated a range of pharmacological activities, including anti-inflammatory,
antimicrobial, and anticancer effects. These properties are attributed to its unique chemical
structure and its ability to modulate specific biological pathways.

Anti-inflammatory Activity

Elemol, as a constituent of various essential oils, has been associated with anti-inflammatory
effects. While specific studies on isolated elemol are limited, the anti-inflammatory action of
essential oils containing elemol is often attributed to the modulation of the NF-kB (Nuclear
Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-kB is a key
transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes.

Phosphorylation &
Degradation

ranslocation

Pro-inflammatory
Gene Expression
(TNF-a, IL-6, COX-2)

Transcription
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Caption: Proposed anti-inflammatory mechanism of Elemol via NF-kB pathway inhibition.

Antimicrobial Activity

Elemol is recognized for its broad-spectrum anti-infectious properties, including antibacterial,
antiviral, antifungal, and antiparasitic activities.[3] While detailed studies on the minimum
inhibitory concentrations (MIC) of pure elemol are not extensively available, essential oils
containing significant amounts of elemol have shown efficacy against various pathogens. For
example, the essential oil of Cryptomeria japonica, which contains elemol, has demonstrated
antimicrobial properties. The proposed mechanism of action for terpenoids like elemol often
involves the disruption of microbial cell membranes and inhibition of essential cellular
processes.

Anticancer Activity

Emerging evidence suggests that elemol may possess anticancer properties. The essential oil
of Myrcia splendens, which contains elemol, has been shown to exhibit cytotoxic activity
against A549 lung cancer cells.[7] The proposed mechanism for the anticancer effects of many
sesquiterpenoids involves the induction of apoptosis (programmed cell death) and the inhibition
of cancer cell proliferation and migration. Further research is needed to elucidate the specific
signaling pathways targeted by elemol in cancer cells.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1671167?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://www.researchgate.net/publication/259187610_Antimicrobial_activity_of_essential_oil_and_methanol_extract_from_Commiphora_molmol_Engl_resin
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28300756/
https://www.benchchem.com/product/b1671167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In Vitro Anticancer Screenin§

Cancer Cell Lines
(e.g., A549, MCF-7, etc.)

Cell Viability Assay
(e.g., MTT, XTT)

Signaling Pathway Analysis
(e.g., Western Blot for Caspases, Bcl-2)

/

Evaluation of Anticancer Potentia>

Click to download full resolution via product page

Caption: General workflow for evaluating the in vitro anticancer activity of Elemol.

Experimental Protocols

Detailed experimental methodologies are essential for the replication and validation of scientific
findings. Below are generalized protocols for key assays used to evaluate the pharmacological
properties of elemol.
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Determination of Minimum Inhibitory Concentration
(MIC)

The antimicrobial activity of elemol can be determined using the broth microdilution method.
Methodology:
e Prepare a stock solution of elemol in a suitable solvent (e.g., DMSO).

 In a 96-well microtiter plate, perform serial two-fold dilutions of the elemol stock solution in a
suitable microbial growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for
fungi).

 Inoculate each well with a standardized suspension of the test microorganism (e.g., 5 x 10°
CFU/mL for bacteria).

* Include positive (microorganism with no elemol) and negative (medium only) controls.
 Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

e The MIC is defined as the lowest concentration of elemol that completely inhibits the visible
growth of the microorganism.

Cell Viability Assay (MTT Assay)

The cytotoxic effect of elemol on cancer cells can be assessed using the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Methodology:

e Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow
them to adhere overnight.

o Treat the cells with various concentrations of elemol for a specified period (e.g., 24, 48, or
72 hours).

o After the treatment period, add MTT solution to each well and incubate for 2-4 hours to allow
the formation of formazan crystals.
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» Solubilize the formazan crystals by adding a solubilization buffer (e.g., DMSO or isopropanol
with HCI).

o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

o Calculate the percentage of cell viability relative to untreated control cells and determine the
ICso value (the concentration of elemol that inhibits 50% of cell growth).

NF-kB Activation Assay (Western Blot)

The effect of elemol on the NF-kB signaling pathway can be investigated by analyzing the
expression and phosphorylation of key proteins using Western blotting.

Methodology:

Culture relevant cells (e.g., macrophages like RAW 264.7) and pre-treat with different
concentrations of elemol for a specific duration.

» Stimulate the cells with an inflammatory agent (e.g., lipopolysaccharide - LPS) to activate the
NF-kB pathway.

e Lyse the cells and extract total protein.
o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

e Block the membrane and incubate with primary antibodies specific for total and
phosphorylated forms of NF-kB pathway proteins (e.g., IkBa, p65).

 Incubate with a suitable HRP-conjugated secondary antibody.

» Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and
visualize using an imaging system.

e Quantify the band intensities to determine the effect of elemol on protein expression and
phosphorylation.

Natural Sources, Isolation, and Synthesis
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Elemol is naturally present in the essential oils of a variety of plants, including:

Chamaecyparis obtusa (Hinoki cypress)[6]

Magnolia officinalis

Ferula species

Cryptomeria japonica (Japanese cedar)

Myrcia splendens[7]

Isolation: Elemol is typically isolated from essential oils through chromatographic techniques
such as column chromatography and preparative gas chromatography.

Synthesis: Chemical synthesis of elemol has been achieved through various multi-step organic
synthesis routes, often involving rearrangements of other sesquiterpenoid precursors.

Conclusion

Elemol is a promising natural compound with a range of pharmacological activities that warrant
further investigation for its potential therapeutic applications. This guide provides a foundational
understanding of its chemical and biological properties to support ongoing and future research
in drug discovery and development. The provided experimental protocols offer a starting point
for researchers to explore the mechanisms of action of this intriguing sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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